Cas no 103293-32-9 (Butanoic acid, 2-[(4-hydroxy-3-nitrophenyl)methylene]-3-oxo-, ethylester)

• Product Name: Butanoic acid, 2-[(4-hydroxy-3-nitrophenyl)methylene]-3-oxo-, ethylester
• CAS No: 103293-32-9
• MF: C₁₃H₁₃NO₆
• MW: 279.245424032211
• CID: 1136655
• Update Time: 2024-07-27

Butanoic acid, 2-[(4-hydroxy-3-nitrophenyl)methylene]-3-oxo-, ethylester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-[(4-hydroxy-3-nitrophenyl)methylene]-3-oxo-, ethylester
• Butanoic acid, 2-[(4-hydroxy-3-nitrophenyl)methylene]-3-oxo-, ethyl ester

• Inchi： 1S/C13H13NO6/c1-3-20-13(17)10(8(2)15)6-9-4-5-12(16)11(7-9)14(18)19/h4-7,16H,3H2,1-2H3
• InChI Key： OSHDXNDKYVHBRV-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(=CC1=CC=C(O)C([N+]([O-])=O)=C1)C(=O)C

Computed Properties

• Exact Mass: 279.07429

Experimental Properties

• Density: 1.348±0.06 g/cm3(Predicted)
• Boiling Point: 404.0±45.0 °C(Predicted)
• PSA: 106.74
• pka: 5.05±0.14(Predicted)